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This document provides a comprehensive overview of the applications of Cerium-doped
Lanthanum lodide (LaBrs:Ce), a high-performance inorganic scintillator, in the fields of
medical imaging and high-energy physics. Its exceptional properties, including high light yield,
excellent energy resolution, and fast decay time, make it a material of significant interest for
advanced radiation detection systems.[1][2][3]

Introduction to Lanthanum lodide (LaBrs:Ce)
Scintillators

Cerium-doped Lanthanum lodide (LaBrs:Ce) is a crystalline inorganic scintillator that has
emerged as a leading material for gamma-ray and X-ray detection.[4] Its primary advantages
over traditional scintillators, such as Thallium-doped Sodium lodide (Nal(Tl)), include a
significantly higher light output, superior energy resolution, and a faster scintillation decay time.
[1][3] These characteristics are crucial for applications requiring precise energy measurement
and high count rate capabilities.[3][5]

LaBrs:Ce detectors are utilized in various applications, including Single Photon Emission
Computed Tomography (SPECT) in medical imaging, and gamma-ray spectroscopy in nuclear
and high-energy physics research.[5][6][7] The material's high density and effective atomic
number also contribute to its excellent stopping power for high-energy photons.
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Quantitative Performance Data

The performance characteristics of LaBrs:Ce scintillators are summarized in the table below,
with comparative data for other common scintillators.

LaBr3:Ce+S

LaBrs:Ce
Property r Nal(TI) BGO LSO(Ce)

(Standard)

(Enhanced)

Density

5.08[2][3] 5.08[3] 3.67 7.13[8] 7.4]8]
(g/lcm3)
Light Yield
(photons/Me ~63,000[1][3] ~73,000][3] ~38,000 ~8,200[8] ~27,000[8]
V)
Energy
Resoluton @ 2.6 - 3.0[2][3] ~2.2[3][9] ~7 ~10-12 ~10
662 keV (%)
Primary

_ ~16-25[1][4]

Decay Time (10] ~25[3] 230 300][8] 40[8]
(ns)
Peak
Emission

380[2][3] 385[3] 415 480[8] 420[8]
Wavelength
(nm)
Hygroscopic Yes|[2] Yes Yes No No

Principle of Operation and Experimental Workflow

The fundamental process of gamma-ray detection using a LaBr3:Ce scintillator involves the
conversion of high-energy photons into visible light, which is then detected and converted into
an electrical signal.
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Figure 1: Gamma-Ray Detection Pathway with LaBrs:Ce
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Caption: Gamma-Ray Detection Pathway with LaBrs:Ce.
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A typical experimental workflow for gamma-ray spectroscopy using a LaBrs:Ce detector is
outlined below. This workflow is applicable to both medical imaging and high-energy physics,
with variations in the specific setup and data analysis.
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Figure 2: Experimental Workflow for Gamma-Ray Spectroscopy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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